molecular formula C12H4Cl3NO4 B1212703 8-Nitro-2,3,7-trichlorodibenzo-p-dioxin CAS No. 71712-70-4

8-Nitro-2,3,7-trichlorodibenzo-p-dioxin

Cat. No.: B1212703
CAS No.: 71712-70-4
M. Wt: 332.5 g/mol
InChI Key: GOPUMYRJSKUMAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Nitro-2,3,7-trichlorodibenzo-p-dioxin is a nitro-substituted polychlorinated dibenzo-p-dioxin (PCDD) derivative. The nitro group introduces electron-withdrawing effects, which may alter reactivity, environmental persistence, and receptor-binding affinity compared to purely chlorinated analogues. Current research on nitro-PCDDs remains sparse, but insights can be inferred from studies on structurally related chlorinated dioxins and nitroaromatic compounds .

Properties

CAS No.

71712-70-4

Molecular Formula

C12H4Cl3NO4

Molecular Weight

332.5 g/mol

IUPAC Name

2,3,7-trichloro-8-nitrodibenzo-p-dioxin

InChI

InChI=1S/C12H4Cl3NO4/c13-5-1-9-10(2-6(5)14)20-12-4-8(16(17)18)7(15)3-11(12)19-9/h1-4H

InChI Key

GOPUMYRJSKUMAN-UHFFFAOYSA-N

SMILES

C1=C(C(=CC2=C1OC3=CC(=C(C=C3O2)Cl)Cl)Cl)[N+](=O)[O-]

Canonical SMILES

C1=C(C(=CC2=C1OC3=CC(=C(C=C3O2)Cl)Cl)Cl)[N+](=O)[O-]

Synonyms

2-nitro-3,7,8-trichlorodibenzo-4-dioxin
2NTCDD

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

  • 2,3,7-Trichlorodibenzo-p-dioxin (2,3,7-TriCDD) :

    • Molecular weight : 287.526 g/mol (vs. ~333.5 g/mol for 8-Nitro-2,3,7-TriCDD due to the nitro group) .
    • Vapor pressure : Experimental data for 2,3,7-TriCDD at 75–275°C show higher volatility than fully chlorinated analogues like TCDD . The nitro group in 8-Nitro-2,3,7-TriCDD likely reduces vapor pressure, increasing environmental persistence.
  • 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) :

    • Toxicity : TCDD is the most toxic PCDD, with an LD50 of ~1 µg/kg in guinea pigs. Its potency is linked to high-affinity binding to the aryl hydrocarbon receptor (AhR) .
    • Photodegradation : TCDD degrades slower than less chlorinated dioxins. For example, <30% of TCDD degrades after 20-minute UV exposure, versus ~80% for 2,3,7-TriCDD . The nitro group in 8-Nitro-2,3,7-TriCDD may further reduce photodegradation rates.
  • Its structural isomerism (chlorines at 1,3,7 vs. 2,3,7) likely reduces AhR binding and toxicity compared to 2,3,7-TriCDD or TCDD .

Toxicological Mechanisms

  • Ah Receptor Binding: Chlorinated dioxins like TCDD exhibit toxicity via AhR activation, with potency depending on chlorine substitution patterns. The 2,3,7,8-configuration maximizes receptor affinity .
  • Enzyme Induction: TCDD induces cytochrome P450 enzymes (e.g., CYP1A1) and δ-aminolevulinic acid synthetase (ALAS), linked to porphyria and carcinogenesis . Nitro-PCDDs may exhibit similar induction profiles but with altered potency due to electronic effects.

Environmental Behavior

  • Persistence :
    Chlorinated dioxins resist degradation due to high hydrophobicity (log Kow >6). Nitro groups enhance oxidative stability but may increase solubility slightly, affecting bioaccumulation .
  • Degradation Pathways : Photolysis is a key degradation route for PCDDs. Chlorine position and substitution number influence rates; e.g., 2,3,7-TriCDD degrades faster than TCDD . Nitro-substituted dioxins may form reactive intermediates (e.g., nitro radicals) under UV light, leading to unique degradation products.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.